Cas no 331962-79-9 ((E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine)

• Product Name: (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine
• CAS No: 331962-79-9
• MF: C₁₆H₁₀BrN₃O₂S
• MW: 388.23850107193
• CID: 5185253
• Update Time: 2026-03-05

(E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine Chemical and Physical Properties

Names and Identifiers

• (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine

• Inchi： 1S/C16H10BrN3O2S/c17-13-5-3-12(4-6-13)15-10-23-16(19-15)18-9-11-1-7-14(8-2-11)20(21)22/h1-10H/b18-9+
• InChI Key： OZKHCKYRUWVOTC-GIJQJNRQSA-N
• SMILES： C(=N/C1=NC(C2=CC=C(Br)C=C2)=CS1)\C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Additional information on (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine

Recent Advances in the Study of (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine (CAS: 331962-79-9)

In recent years, the compound (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine (CAS: 331962-79-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and nitro-substituted phenyl moieties, has been the subject of extensive research due to its potential applications in drug discovery and development. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The synthesis of (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine has been optimized in recent studies to improve yield and purity. Researchers have employed various catalytic and non-catalytic methods, with particular emphasis on green chemistry approaches to minimize environmental impact. The compound's structural features, including the bromophenyl and nitrophenyl groups, have been shown to play a critical role in its reactivity and interaction with biological targets.

Biological evaluations of this compound have revealed promising activity against a range of targets. Notably, it has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary studies indicate that the compound may exhibit antimicrobial properties, particularly against drug-resistant bacterial strains. These findings underscore the versatility of (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine as a scaffold for further medicinal chemistry optimization.

Mechanistic studies have provided insights into the compound's mode of action at the molecular level. Computational modeling and X-ray crystallography have been employed to elucidate its binding interactions with target proteins. These studies have identified key structural motifs responsible for its bioactivity, paving the way for the design of more potent analogs. Furthermore, structure-activity relationship (SAR) analyses have highlighted the importance of the bromo and nitro substituents in modulating the compound's pharmacological profile.

In the context of drug development, (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine has shown favorable pharmacokinetic properties in preclinical models. Its stability in physiological conditions and moderate bioavailability make it a viable candidate for further optimization. Recent efforts have focused on improving its solubility and reducing potential off-target effects through targeted chemical modifications.

The safety profile of this compound has been assessed through in vitro and in vivo toxicity studies. While initial results indicate a relatively safe profile at therapeutic concentrations, comprehensive toxicological evaluations are ongoing to fully characterize its safety margins. These studies are critical for advancing the compound through the drug development pipeline.

Looking ahead, researchers are exploring the potential of (E)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)methanimine in combination therapies and as a lead compound for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activities position it as a valuable tool for chemical biology research and a promising candidate for future drug discovery efforts.